Cas no 62956-47-2 (Gomisin F)
Gomisin F structure
Product Name:Gomisin F
CAS No:62956-47-2
MF:C28H34O9
MW:514.564169406891
CID:2008492
PubChem ID:51003489
Update Time:2025-04-21
Gomisin F Chemical and Physical Properties
Names and Identifiers
-
- Gomisin F
- (2Z)-2-Methyl-2-butenoic acid (6S,7S,8S,13aS)-5,6,7,8-tetrahydro-7-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo[3,4]cycloocta[1,2-f][1,3]benzodioxol-8-yl ester
- FS-7932
- DTXSID901346777
- 62956-47-2
- 2-Butenoic acid, 2-methyl-, (6S,7S,8S,13aS)-5,6,7,8-tetrahydro-7-hydroxy-1,2,3,13-tetramethoxy-6,7-dimethylbenzo(3,4)cycloocta(1,2-f)(1,3)benzodioxol-8-yl ester, (2Z)-
- Q27283466
- C17818
- UNII-M446924U1A
- M446924U1A
- [(9R,10R,11R)-10-Hydroxy-3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-1(19),2,4,6,12,14(18)-hexaen-11-yl] (Z)-2-methylbut-2-enoate
- CS-0138887
-
- Inchi: 1S/C28H34O9/c1-9-14(2)27(29)37-26-17-12-19-23(36-13-35-19)25(34-8)21(17)20-16(10-15(3)28(26,4)30)11-18(31-5)22(32-6)24(20)33-7/h9,11-12,15,26,30H,10,13H2,1-8H3/b14-9-/t15-,26-,28-/m0/s1
- InChI Key: ZIBVHHLTJKYXEB-RZGKOBFOSA-N
- SMILES: O[C@]1(C)[C@H](C2C=C3C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC)OC)OCO3)OC(/C(=C\C)/C)=O
Computed Properties
- Exact Mass: 514.22028266g/mol
- Monoisotopic Mass: 514.22028266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 7
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
Gomisin F Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G94420-5mg |
Gomisin F |
62956-47-2 | ,HPLC≥95% | 5mg |
¥3438.0 | 2023-09-07 | |
| ChemFaces | CFN92719-5mg |
Gomisin F |
62956-47-2 | >=98% | 5mg |
$413 | 2023-09-19 | |
| TargetMol Chemicals | TN4152-5 mg |
Gomisin F |
62956-47-2 | 98% | 5mg |
¥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN4152-1 mL * 10 mM (in DMSO) |
Gomisin F |
62956-47-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5080 | 2023-09-15 | |
| TargetMol Chemicals | TN4152-5mg |
Gomisin F |
62956-47-2 | 5mg |
¥ 3330 | 2024-07-20 | ||
| TargetMol Chemicals | TN4152-1 ml * 10 mm |
Gomisin F |
62956-47-2 | 1 ml * 10 mm |
¥ 5080 | 2024-07-20 |
Gomisin F Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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